![molecular formula C11H13NOS B3168596 3,4,5,6,7,8-Hexahydrobenzo[4,5]thieno[2,3-c]pyridin-1(2H)-one CAS No. 931322-46-2](/img/structure/B3168596.png)
3,4,5,6,7,8-Hexahydrobenzo[4,5]thieno[2,3-c]pyridin-1(2H)-one
Overview
Description
3,4,5,6,7,8-Hexahydrobenzo[4,5]thieno[2,3-c]pyridin-1(2H)-one (also known as TAN-67) is a chemical compound that has been studied for its potential use in scientific research.
Scientific Research Applications
- Researchers have explored the use of 6H-benzo[4,5]thieno[2,3-c]pyridin-1(2H)-one as a donor material in green thermally activated delayed fluorescence (TADF) emitters for OLEDs . These emitters exhibit high external quantum efficiency (EQE) and current efficiency (CE), making them promising candidates for energy-efficient displays and lighting.
- Derivatives of 6H-benzo[4,5]thieno[2,3-c]pyridin-1(2H)-one have been effective as host materials in both green and blue PhOLEDs, achieving quantum efficiencies above 20% . These findings highlight its potential in next-generation display technologies.
- Among the synthesized compounds, 4-[2-(1-piperidyl)carbonylmethoxylphenthio]-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine demonstrated potent antitumor activity . Further investigations into its mechanism of action and potential therapeutic applications are warranted.
Organic Light Emitting Diodes (OLEDs)
Phosphorescent Organic Light-Emitting Diodes (PhOLEDs)
Antitumor Activity
Mechanism of Action
Target of Action
Similar compounds, such as benzo[4,5]thieno[2,3-b]pyridine derivatives, have been developed as electron-deficient moieties for high triplet energy materials .
Mode of Action
It’s worth noting that similar compounds have been synthesized as high triplet energy bipolar host materials . These compounds interact with their targets to facilitate high efficiency in green and blue phosphorescent organic light-emitting diodes .
Biochemical Pathways
Similar compounds have been used in the development of high-efficiency organic light-emitting diodes, suggesting a role in energy transfer and light emission pathways .
Result of Action
Similar compounds have been effective as host materials for green and blue phosphorescent organic light-emitting diodes, achieving a high quantum efficiency above 20% .
properties
IUPAC Name |
3,4,5,6,7,8-hexahydro-2H-[1]benzothiolo[2,3-c]pyridin-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NOS/c13-11-10-8(5-6-12-11)7-3-1-2-4-9(7)14-10/h1-6H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYBZOKKIIZKLSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)C(=O)NCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5,6,7,8-Hexahydrobenzo[4,5]thieno[2,3-c]pyridin-1(2H)-one |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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